Cas no 143982-77-8 (2,2'-Dihydroxy-4,4'-dimethoxybenzophenone-5,5'-disulfonic acid)

• Product Name: 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone-5,5'-disulfonic acid
• CAS No: 143982-77-8
• MF: C₁₅H₁₄O₁₁S₂
• MW: 434.395062923431
• CID: 64802
• PubChem ID: 154927
• Update Time: 2025-04-18

2,2'-Dihydroxy-4,4'-dimethoxybenzophenone-5,5'-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone-5,5'-disulfonic acid
• 4-hydroxy-5-(2-hydroxy-4-methoxy-5-sulfobenzoyl)-2-methoxybenzenesulfonic acid
• 2,2'-Dihydroxy-4,4'-dimethoxy-5,5'-sulfonicacidbenzophenone
• U910
• 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone-5,5'-disulfonicacid
• 2,2'-dihydroxy-4,4'-dimethoxy-5,5'-disulfobenzophenone
• Q27284934
• 143982-77-8
• 63270-28-0
• UNII-NL596Q5670
• SCHEMBL93914
• DISODIUM 3,3'-CARBONYLBIS(4-HYDROXY-6-METHOXYBENZENESULFONATE)
• UYZZHENGTKPYMN-UHFFFAOYSA-N
• NL596Q5670
• AKOS015914493
• 2,2/'-Dihydroxy-4,4/'-dimethoxybenzophenone-5,5/'-disulfonic acid
• Benzophenone-9 free acid
• DTXSID50162586

• Inchi： 1S/C15H14O11S2/c1-25-11-5-9(16)7(3-13(11)27(19,20)21)15(18)8-4-14(28(22,23)24)12(26-2)6-10(8)17/h3-6,16-17H,1-2H3,(H,19,20,21)(H,22,23,24)
• InChI Key： UYZZHENGTKPYMN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C=1)C(C1=C(C=C(C(=C1)S(=O)(=O)O)OC)O)=O)O)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 433.99800
• Monoisotopic Mass: 433.99775361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.683
• Refractive Index: 1.637
• PSA: 201.49000
• LogP: 3.00100